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Compound of Interest

Compound Name: NIC-12

Cat. No.: B12377369

For Research Use Only. Not for use in diagnostic procedures.

Product Name: NIC-12

Cat. No.: XXXX
Appearance: White crystalline solid

Solubility: Soluble in DMSO (=50 mg/mL) and Ethanol (=20 mg/mL)

Background and Mechanism of Action

NIC-12 is a potent and selective small molecule inhibitor of the LIN-12/Notch signaling
pathway. The Notch signaling cascade is a highly conserved pathway crucial for cell-to-cell
communication, regulating fundamental processes such as proliferation, differentiation, and
apoptosis.[1][2] Dysregulation of the Notch pathway has been implicated in the pathogenesis of
various diseases, including a range of cancers and developmental disorders.[3][4]

The canonical Notch signaling pathway is initiated by the binding of a Notch ligand (e.g., Delta-
like or Jagged) on one cell to a Notch receptor (NOTCH1-4) on an adjacent cell. This
interaction triggers a series of proteolytic cleavages of the receptor, mediated by ADAM
metalloproteases and the y-secretase complex.[5][6] This process releases the Notch
Intracellular Domain (NICD), which then translocates to the nucleus. In the nucleus, NICD
forms a complex with the DNA-binding protein CSL (CBF1/RBP-Jk) and a coactivator of the
Mastermind-like (MAML) family, leading to the transcriptional activation of downstream target
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genes, including those in the Hairy/Enhancer of Split (HES) and HES-related with YRPW motif
(HEY) families.[2][6]

NIC-12 is hypothesized to act as a y-secretase inhibitor, thereby preventing the final cleavage
step of the Notch receptor and the subsequent release of NICD. This inhibition leads to the
downregulation of Notch target gene expression, which in turn can induce apoptosis, reduce
cell proliferation, and promote differentiation in Notch-dependent cell lines.[3][7]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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